Cas no 2098080-03-4 (N-Methyl-2-(1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazol-4-yl)ethan-1-amine)

• Product Name: N-Methyl-2-(1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazol-4-yl)ethan-1-amine
• CAS No: 2098080-03-4
• MF: C₁₀H₁₂F₃N₃
• MW: 231.21759223938
• CID: 5048422
• Update Time: 2025-06-09

N-Methyl-2-(1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazol-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-(1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazol-4-yl)ethan-1-amine
• N-methyl-2-[1-prop-2-ynyl-3-(trifluoromethyl)pyrazol-4-yl]ethanamine
• N-Methyl-2-(1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazol-4-yl)ethan-1-amine

• Inchi： 1S/C10H12F3N3/c1-3-6-16-7-8(4-5-14-2)9(15-16)10(11,12)13/h1,7,14H,4-6H2,2H3
• InChI Key： FEHCYRHTXYVSJR-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN(CC#C)N=1)CCNC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 268
• XLogP3: 1.2
• Topological Polar Surface Area: 29.8

Additional information on N-Methyl-2-(1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazol-4-yl)ethan-1-amine

Comprehensive Overview of N-Methyl-2-(1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazol-4-yl)ethan-1-amine (CAS No. 2098080-03-4)

The compound N-Methyl-2-(1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazol-4-yl)ethan-1-amine (CAS No. 2098080-03-4) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including a pyrazole core and a trifluoromethyl group, make it a valuable intermediate for the development of novel bioactive compounds. Researchers are particularly interested in its potential applications due to the growing demand for heterocyclic compounds in drug discovery and crop protection.

One of the key reasons for the rising interest in N-Methyl-2-(1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazol-4-yl)ethan-1-amine is its role in the synthesis of small-molecule inhibitors. The prop-2-yn-1-yl moiety provides a versatile handle for further functionalization, enabling the creation of targeted therapies. Recent studies have explored its utility in modulating enzyme activity, particularly in pathways related to inflammation and metabolic disorders. This aligns with the current trend of precision medicine, where researchers seek compounds with high specificity and minimal off-target effects.

In the agrochemical sector, the trifluoromethyl group in 2098080-03-4 is highly prized for its ability to enhance the lipophilicity and stability of active ingredients. This property is critical for developing next-generation pesticides and herbicides that are both effective and environmentally sustainable. As regulatory pressures increase, the demand for compounds like N-Methyl-2-(1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazol-4-yl)ethan-1-amine is expected to grow, driven by the need for safer and more efficient solutions.

From a synthetic chemistry perspective, the compound's pyrazole ring offers a robust scaffold for diversification. Chemists are leveraging modern techniques such as click chemistry and catalyzed cross-coupling to derivatize this core structure, opening doors to new applications in materials science and catalysis. The integration of computational chemistry tools has further accelerated the exploration of its reactivity and properties, making it a focal point in high-throughput screening campaigns.

Another area of interest is the compound's potential in neuroscience research. The N-methyl and amine functionalities suggest possible interactions with neurotransmitter systems, which could be exploited for developing treatments for neurological conditions. This aligns with the broader search for CNS-active compounds that can address unmet medical needs in disorders like depression and Parkinson's disease.

As the scientific community continues to investigate N-Methyl-2-(1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazol-4-yl)ethan-1-amine, its commercial availability and scalability remain critical considerations. Suppliers are increasingly offering this compound in high purity to meet the demands of both academic and industrial researchers. The compound's CAS No. 2098080-03-4 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance.

In summary, N-Methyl-2-(1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazol-4-yl)ethan-1-amine represents a versatile and promising building block in modern chemistry. Its applications span from drug discovery to agrochemical innovation, reflecting the interdisciplinary nature of contemporary research. As advancements in synthetic methodologies and computational modeling continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry.